Cas no 79206-70-5 (1-Piperidinepentanoicacid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI))

• Product Name: 1-Piperidinepentanoicacid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI)
• CAS No: 79206-70-5
• MF: C₁₂H₂₃NO₆
• MW: 277.314124345779
• CID: 554613
• PubChem ID: 4517716
• Update Time: 2025-10-22

1-Piperidinepentanoicacid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepentanoicacid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI)
• N-(5-Carboxypentyl)-deoxynojirmycin
• FT-0664353
• 1240479-07-5
• 79206-70-5
• FT-0664352
• FT-0664351
• DB-229472
• 6-[3,4,5-Trihydroxy-2-(hydroxymethyl)-1-piperidinyl]hexanoic acid
• 104154-10-1
• N-5-Carboxypentyl-deoxymannojirimycin

• Inchi： 1S/C12H23NO6/c14-7-8-11(18)12(19)9(15)6-13(8)5-3-1-2-4-10(16)17/h8-9,11-12,14-15,18-19H,1-7H2,(H,16,17)
• InChI Key： KTNVTDIFZTZBJY-UHFFFAOYSA-N
• SMILES： OC1C(C(CN(CCCCCC(=O)O)C1CO)O)O

Computed Properties

• Exact Mass: 277.153
• Monoisotopic Mass: 277.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: -3.6

Experimental Properties

• Density: 1.394±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (782 g/l) (25 º C),
• PSA: 121.46000
• LogP: -1.67150

Additional information on 1-Piperidinepentanoicacid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI)

Comprehensive Analysis of 1-Piperidinepentanoic acid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI) (CAS No. 79206-70-5)

The compound 1-Piperidinepentanoic acid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI), identified by its CAS No. 79206-70-5, is a structurally complex molecule with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, highlighted by the [2R-(2a,3b,4a,5b)]- configuration, makes it a subject of interest for scientists exploring bioactive derivatives of piperidine and sugar-like polyhydroxy structures. This article delves into its properties, applications, and relevance to current trends in drug discovery and natural product synthesis.

One of the most searched questions in the field of organic chemistry is: "What are the applications of piperidine derivatives in medicine?" The answer lies in compounds like 1-Piperidinepentanoic acid, which serve as key intermediates in the synthesis of neuromodulators and enzyme inhibitors. Recent studies suggest its potential role in glycosidase inhibition, a hot topic due to its implications in diabetes and viral infection treatments. Researchers are also investigating its chiral purity, as the 3,4,5-trihydroxy-2-(hydroxymethyl)- moiety resembles carbohydrate structures found in nature.

From an industrial perspective, the demand for high-purity chiral building blocks has surged, driven by advancements in asymmetric catalysis and green chemistry. The [2R-(2a,3b,4a,5b)]- stereoisomer of this compound offers distinct advantages in these areas. Laboratories frequently search for "CAS 79206-70-5 suppliers" or "synthetic routes for polyhydroxy piperidine derivatives," reflecting its commercial and academic value. Analytical techniques like NMR and HPLC-MS are critical for verifying its structural integrity, another frequently discussed topic in online forums.

Environmental sustainability is another trending focus. The hydroxyl-rich structure of this compound raises questions about its biodegradability and eco-friendly synthesis methods. Innovators are exploring enzymatic catalysis to produce such molecules with minimal waste, aligning with the principles of circular chemistry. Additionally, its potential as a prebiotic scaffold in origin-of-life studies has sparked interdisciplinary collaborations between chemists and astrobiologists.

In conclusion, 1-Piperidinepentanoic acid, 3,4,5-trihydroxy-2-(hydroxymethyl)-, [2R-(2a,3b,4a,5b)]- (9CI) represents a nexus of organic synthesis, medicinal chemistry, and sustainable science. Its CAS No. 79206-70-5 serves as a gateway to deeper exploration of stereoselective reactions and bioactive molecule design. As research continues to address global health and environmental challenges, this compound will likely remain at the forefront of scientific inquiry.